Cas no 1548512-18-0 (2-Amino-5-bromo-3,6-difluorobenzonitrile)
1548512-18-0 structure
Product Name:2-Amino-5-bromo-3,6-difluorobenzonitrile
CAS No:1548512-18-0
MF:C7H3BrF2N2
MW:233.012927293777
CID:4937923
Update Time:2023-08-22
2-Amino-5-bromo-3,6-difluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-amino-5-bromo-3,6-difluorobenzonitrile
- 2-Amino-5-bromo-3,6-difluorobenzonitrile
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- Inchi: 1S/C7H3BrF2N2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1H,12H2
- InChI Key: JQZZCZYEOIGOBO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C#N)C=1F)N)F
Computed Properties
- Exact Mass: 231.94477 g/mol
- Monoisotopic Mass: 231.94477 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 233.01
- XLogP3: 2.4
- Topological Polar Surface Area: 49.8
2-Amino-5-bromo-3,6-difluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099840-1g |
2-Amino-5-bromo-3,6-difluorobenzonitrile |
1548512-18-0 | 95% | 1g |
812.67 USD | 2021-06-17 | |
| Alichem | A019099840-5g |
2-Amino-5-bromo-3,6-difluorobenzonitrile |
1548512-18-0 | 95% | 5g |
2,166.78 USD | 2021-06-17 |
2-Amino-5-bromo-3,6-difluorobenzonitrile Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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